Cas no 102692-40-0 (2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-)

2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)- structure
102692-40-0 structure
Product Name:2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-
CAS No:102692-40-0
MF:C16H13NO3
MW:267.279324293137
CID:1133199
PubChem ID:3543506
Update Time:2025-04-20

2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-
    • 1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
    • CHEMBL2041235
    • AKOS000956205
    • 102692-40-0
    • 3-(4-Nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
    • (E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
    • (2E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
    • STL168829
    • SCHEMBL15807310
    • 9T-0059
    • 13736-56-6
    • (E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
    • MFCD00024800
    • 2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (2E)-
    • Inchi: 1S/C16H13NO3/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(10-5-13)17(19)20/h2-11H,1H3
    • InChI Key: VFNVMOXZNIOBKS-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 267.09
  • Monoisotopic Mass: 267.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Melting Point: 149 - 151 ° C (methanol)
  • LogP: 4.32250

2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
9T-0059-1MG
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
1mg
£28.00 2025-02-08
Key Organics Ltd
9T-0059-5MG
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
5mg
£35.00 2025-02-08
Key Organics Ltd
9T-0059-10MG
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
10mg
£48.00 2025-02-08
Key Organics Ltd
9T-0059-0.5G
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
0.5g
£385.00 2025-02-08
Key Organics Ltd
9T-0059-1G
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
1g
£770.00 2025-02-08
Key Organics Ltd
9T-0059-5G
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
5g
£3080.00 2025-02-08
Key Organics Ltd
9T-0059-10G
(E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
102692-40-0 >90%
10g
£5775.00 2025-02-08
A2B Chem LLC
AA10367-1mg
2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (2E)-
102692-40-0 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AA10367-5mg
2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (2E)-
102692-40-0 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AA10367-10mg
2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (2E)-
102692-40-0 >90%
10mg
$240.00 2024-04-20
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